Cas no 1092568-87-0 (Methyl 3-(5-hydroxypyrimidin-2-yl)benzoate)

• Product Name: Methyl 3-(5-hydroxypyrimidin-2-yl)benzoate
• CAS No: 1092568-87-0
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD20482633
• CID: 2109338
• PubChem ID: 59438048
• Update Time: 2025-05-24

Methyl 3-(5-hydroxypyrimidin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-hydroxypyrimidin-2-yl)benzoate
• 3-(5-HydroxypyriMidin-2-yl)benzoic acid Methyl ester
• HMOOJGNQBDDOPX-UHFFFAOYSA-N
• AKOS030627268
• C12H10N2O3
• CS-0008428
• DA-15709
• methyl3-(5-hydroxypyrimidin-2-yl)benzoate
• A1-26492
• D72375
• CS-15644
• 3-(5-Hydroxypyrimidin-2-yl)benzoic
• 1092568-87-0
• SCHEMBL1301605
• Methyl 3-(5-hydroxypyrimidin-2-yl)benzoate

• MDL： MFCD20482633
• Inchi： 1S/C12H10N2O3/c1-17-12(16)9-4-2-3-8(5-9)11-13-6-10(15)7-14-11/h2-7,15H,1H3
• InChI Key： HMOOJGNQBDDOPX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C2N=CC(=CN=2)O)=C1)=O

Computed Properties

• Exact Mass: 230.06914219g/mol
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-(5-hydroxypyrimidin-2-yl)benzoate

Methyl 3-(5-Hydroxypyrimidin-2-yl)benzoate: A Comprehensive Overview

Methyl 3-(5-hydroxypyrimidin-2-yl)benzoate, also known by its CAS number 1092568-87-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a hydroxypyrimidine moiety with a benzoate group. The hydroxypyrimidine ring, a six-membered aromatic structure with two nitrogen atoms and a hydroxyl group, plays a crucial role in determining the compound's chemical properties and reactivity. The benzoate group, on the other hand, contributes to the compound's solubility and stability under various conditions.

Recent studies have highlighted the potential of methyl 3-(5-hydroxypyrimidin-2-yl)benzoate in drug discovery and development. Researchers have explored its ability to act as a precursor for more complex molecules with bioactive properties. For instance, the hydroxypyrimidine moiety has been shown to exhibit antioxidant and anti-inflammatory activities, making it a promising candidate for therapeutic applications. Additionally, the benzoate group can serve as a versatile functional group for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological profiles.

The synthesis of methyl 3-(5-hydroxypyrimidin-2-yl)benzoate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have allowed for more efficient and selective syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product. These developments are particularly important for scaling up production to meet the growing demand for this compound in both academic and industrial settings.

In terms of applications, methyl 3-(5-hydroxypyrimidin-2-yl)benzoate has found utility in various areas beyond drug discovery. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has demonstrated that incorporating this compound into conjugated polymers can enhance their charge transport properties, leading to improved device performance. Furthermore, its ability to form stable coordination complexes with metal ions has opened new avenues for its use in catalysis and sensing applications.

The structural versatility of methyl 3-(5-hydroxypyrimidin-2-yl)benzoate also makes it an ideal building block for constructing more complex molecular architectures. For example, researchers have utilized this compound as a starting material for synthesizing macrocyclic compounds with potential applications in drug delivery and molecular recognition. The hydroxypyrimidine moiety provides multiple sites for functionalization, enabling the creation of highly customized structures tailored to specific biological or chemical needs.

From an environmental standpoint, there is growing interest in understanding the fate and toxicity of methyl 3-(5-hydroxypyrimidin-2-yl)benzoate. Recent toxicity studies have shown that this compound exhibits low acute toxicity in standard assays, suggesting that it may be suitable for use in consumer products under appropriate safety guidelines. However, further research is needed to assess its long-term effects on ecosystems and human health.

In conclusion, methyl 3-(5-hydroxypyrimidin-2-yl)benzoate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advances in synthetic methods and application development, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.